Cas no 67206-09-1 ( )

• Product Name: &nbsp
• CAS No: 67206-09-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 965529
• PubChem ID: 321156
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(propanoylamino)pent-4-enoic acid
• 2-(Propionylamino)-4-pentenoic Acid
• AC1L83NJ
• N-Propionyl-DL-allylalanin
• NSC270570
• KTCAQERQCVFYEY-UHFFFAOYSA-N
• DTXSID60313481
• NSC-270570
• AKOS017531998
• 67206-09-1
• SCHEMBL6632346
•  

• Inchi： 1S/C8H13NO3/c1-3-5-6(8(11)12)9-7(10)4-2/h3,6H,1,4-5H2,2H3,(H,9,10)(H,11,12)
• InChI Key： KTCAQERQCVFYEY-UHFFFAOYSA-N
• SMILES： OC(C(CC=C)NC(CC)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 0.93280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives